Cas no 2168-98-1 (Benzene, [(butylsulfinyl)methyl]-)

• Product Name: Benzene, [(butylsulfinyl)methyl]-
• CAS No: 2168-98-1
• MF: C₁₁H₁₆OS
• MW: 196.309142112732
• CID: 238799
• PubChem ID: 3110884
• Update Time: 2025-04-19

Benzene, [(butylsulfinyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, [(butylsulfinyl)methyl]-
• butylsulfinylmethylbenzene
• DTXSID10389353
• SMR000117499
• CHEMBL1536066
• HMS1683P11
• MLS000527025
• (Butane-1-sulfinylmethyl)-benzene
• 2168-98-1
• SCHEMBL17104769
• HMS2177K11
• AKOS000520863

• Inchi： 1S/C11H16OS/c1-2-3-9-13(12)10-11-7-5-4-6-8-11/h4-8H,2-3,9-10H2,1H3
• InChI Key： YAHHDUKYDHLWIB-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1)(CCCC)=O

Computed Properties

• Exact Mass: 196.09228
• Monoisotopic Mass: 196.092
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 36.3Ų

Experimental Properties

• PSA: 17.07